Ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H23NO5/c1-3-24-19(23)13-6-8-20(9-7-13)11-14-10-17(22)25-18-12(2)16(21)5-4-15(14)18/h4-5,10,13,21H,3,6-9,11H2,1-2H3
• InChI Key: WYTCUSGJIZJOOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=O)OC3=C2C=CC(=C3C)O
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol

Description

“Ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate” is a chemical compound. It is a derivative of coumarin, a type of organic compound that is found in many plants.

Scientific Research Applications

Molecular and Crystal Structure Analysis

The study by Kuleshova & Khrustalev (2000) explored the molecular and crystal structures of hydroxy derivatives of hydropyridine, including compounds similar to Ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate. Their research focused on how intramolecular and intermolecular hydrogen bonds influence the conformation and packing of molecules in crystals, highlighting the importance of these compounds in crystallography and material science (Kuleshova & Khrustalev, 2000).

Potential in Pharmacology and Drug Design

Galt et al. (1989) explored the xanthene-9-spiro-4'-piperidine nucleus, which is structurally related to the compound , for opiate analgesic properties. Their research indicated that modifications in the piperidine structure could lead to potent mu-opiate agonists, suggesting the potential of related compounds in developing new pharmacological agents (Galt et al., 1989).

Chemical Synthesis and Stereochemistry

Guo et al. (2006) discussed the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, a compound with structural similarities. They found high diastereo- and enantioselectivities in the microbial reduction process, emphasizing the importance of stereochemistry in the synthesis of complex organic compounds, which is also relevant for the synthesis and study of Ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate (Guo et al., 2006).

Applications in Anticancer Research

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. This suggests that derivatives of piperidine-4-carboxylic acid, like the compound , could have potential applications in cancer treatment research (Rehman et al., 2018).

Exploring Chemical Reactions and Synthesis Pathways

Zhu et al. (2003) and Rui (2010) investigated the synthesis pathways and reactions involving compounds related to Ethyl 1-[(7-hydroxy-8-methyl-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate. These studies contribute to understanding the chemical behavior and potential synthesis routes for such compounds, which is crucial for their application in various scientific fields (Zhu et al., 2003); (Rui, 2010).